Cas no 88-23-3 (3-Amino-5-chloro-2-hydroxybenzenesulfonic acid)

• Product Name: 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid
• CAS No: 88-23-3
• MF: C₆H₆ClNO₄S
• MW: 223.634139537811
• MDL: MFCD00035768
• CID: 34461
• PubChem ID: 87562308
• Update Time: 2025-11-01

3-Amino-5-chloro-2-hydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid
• 2-Amino-4-Chlorophenol-6-Sulfonic Acid
• 4-Chloro-2-aminophenol-6-sulfonic acid
• 6-Amino-4-chloro-1-phenol-2-sulfonic acid
• Benzenesulfonic acid, 3-amino-5-chloro-2-hydroxy-
• 2-Hydroxy-5-chlorometanilic acid
• 3-Amino-5-chloro-2-hydroxybenzenesulphonic acid
• 6-Amino-4-chlorophenol-2-sulfonic acid
• 83IP35P6EZ
• 3-amino-5-chloro-2-hydroxybenzene-1-sulfonic acid
• Metanilic acid, 5-chloro-2-hydroxy-
• 88-23-3
• LS-1881
• NSC 7539
• 3-amino-5-chloro2-hydroxybenzenesulfonic acid
• CAS-88-23-3
• 1-AMINO-5-CHLORO-2-HYDROXY-3-BENZENESULFONIC ACID
• Q27269438
• AC-10585
• 3-amino-5-chloro-2-hydroxy-1-benzenesulfonic acid
• NSC7539
• MFCD00035768
• FT-0618009
• CCRIS 4580
• D88322
• NSC-7539
• SCHEMBL176850
• 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid, AldrichCPR
• STK803593
• 5-CHLORO-2-HYDROXYMETANILIC ACID
• W-100410
• EC 201-813-5
• BBL013171
• AKOS003614358
• YCTAOQGPWNTYJE-UHFFFAOYSA-N
• A842505
• VS-03696
• A0773
• AMINO-4-CHLORO-1-PHENOL-2-SULFONIC ACID, 6-
• 1-PHENOL-2-SULFONIC ACID, 6-AMINO-4-CHLORO-
• UNII-83IP35P6EZ
• DTXCID904474
• 3-Amino-5-chloro-2-hydroxy-benzenesulfonic acid
• EINECS 201-813-5
• 3-Amino-5-chloro-2-hydroxybenzenesulfonicacid
• 2-HYDROXY-3-AMINO-5-CHLOROBENZENESULFONIC ACID
• NCGC00260438-01
• 2-amino-4-chloro-6-sulfophenol
• Tox21_202892
• CHEMBL3184757
• DTXSID0024474
• 3-amino-5-chlor-2-hydroxybenzensulfonsyre
• 1-Phenol-2-sulfonic acid, 6-amino-4-chloro- (5CI)
• 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid (ACI)
• Metanilic acid, 5-chloro-2-hydroxy- (7CI, 8CI)
• NS00006521
• DB-057051
• ALBB-025918

• MDL： MFCD00035768
• Inchi： 1S/C6H6ClNO4S/c7-3-1-4(8)6(9)5(2-3)13(10,11)12/h1-2,9H,8H2,(H,10,11,12)
• InChI Key： YCTAOQGPWNTYJE-UHFFFAOYSA-N
• SMILES： O=S(C1C(O)=C(N)C=C(Cl)C=1)(O)=O

Computed Properties

• Exact Mass: 222.97100
• Monoisotopic Mass: 222.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Reddish powdery solid.
• PSA: 109.00000
• LogP: 2.53650
• Solubility: Not determined

3-Amino-5-chloro-2-hydroxybenzenesulfonic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 34
• Safety Instruction： S22-S24/25-S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 3-Amino-5-chloro-2-hydroxybenzenesulfonic acid

Introduction to 3-Amino-5-chloro-2-hydroxybenzenesulfonic Acid (CAS No. 88-23-3) and Its Applications in Modern Chemical Research

3-Amino-5-chloro-2-hydroxybenzenesulfonic acid, identified by the CAS number 88-23-3, is a versatile sulfonated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino, chloro, and hydroxyl substituents on a benzenesulfonic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 3-amino-5-chloro-2-hydroxybenzenesulfonic acid contribute to its reactivity and functionality, enabling its use in multiple synthetic pathways. The presence of both electron-donating (amino) and electron-withdrawing (chloro and hydroxyl) groups allows for selective modifications, making it a preferred building block in medicinal chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases.

In the realm of drug discovery, 3-amino-5-chloro-2-hydroxybenzenesulfonic acid has been employed as a key intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad-spectrum antimicrobial activity, and modifications to the benzenesulfonic acid core can enhance their efficacy and selectivity. For instance, researchers have utilized this compound to develop new antibiotics targeting resistant bacterial strains, leveraging its ability to form stable complexes with biological targets.

Moreover, the compound's sulfonate group enhances its solubility in water, making it an excellent candidate for formulation in aqueous-based pharmaceutical products. This property is particularly advantageous in drug delivery systems where bioavailability and stability are critical factors. Recent advancements in nanotechnology have further expanded the applications of 3-amino-5-chloro-2-hydroxybenzenesulfonic acid, with studies demonstrating its potential use in nanocarriers for targeted drug delivery.

The chloro substituent on the aromatic ring of 3-amino-5-chloro-2-hydroxybenzenesulfonic acid also plays a crucial role in its reactivity. Chlorinated aromatic compounds are well-known for their ability to participate in various organic transformations, including nucleophilic aromatic substitution and cross-coupling reactions. These reactions are fundamental in synthetic organic chemistry and have been instrumental in the development of complex molecular architectures.

Recent research has also explored the pharmacological properties of derivatives of 3-amino-5-chloro-2-hydroxybenzenesulfonic acid. For example, modifications at the amino group have led to the discovery of novel kinase inhibitors, which are essential in treating cancers and other chronic diseases. The hydroxyl group provides another site for functionalization, allowing for the introduction of additional pharmacophores that can enhance binding affinity and reduce side effects.

In conclusion, 3-amino-5-chloro-2-hydroxybenzenesulfonic acid (CAS No. 88-23-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications, from antibiotic development to advanced drug delivery systems. As our understanding of chemical biology continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.